Cas no 1213413-23-0 ((S)-2-(1-aMino-2,2,2-trifluoroethyl)phenol hydrochloride)

• Product Name: (S)-2-(1-aMino-2,2,2-trifluoroethyl)phenol hydrochloride
• CAS No: 1213413-23-0
• MF: C₈H₈F₃NO
• MW: 191.15043258667
• MDL: MFCD22393681
• CID: 5216102
• Update Time: 2025-10-30

(S)-2-(1-aMino-2,2,2-trifluoroethyl)phenol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-2-(1-Amino-2,2,2-trifluoroethyl)phenol
• (S)-2-(1-amino-2,2,2-trifluoroethyl)phenol-HCl
• 2-((S)-1-amino-2,2,2-trifluoroethyl)phenol
• (S)-2-(1-aMino-2,2,2-trifluoroethyl)phenol hydrochloride

• MDL： MFCD22393681
• Inchi： 1S/C8H8F3NO/c9-8(10,11)7(12)5-3-1-2-4-6(5)13/h1-4,7,13H,12H2/t7-/m0/s1
• InChI Key： CAJCNRNFQRHXOB-ZETCQYMHSA-N
• SMILES： FC([C@H](C1C=CC=CC=1O)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 171
• XLogP3: 2.1
• Topological Polar Surface Area: 46.2

Additional information on (S)-2-(1-aMino-2,2,2-trifluoroethyl)phenol hydrochloride

Introduction to (S)-2-(1-amino-2,2,2-trifluoroethyl)phenol hydrochloride (CAS No. 1213413-23-0)

(S)-2-(1-amino-2,2,2-trifluoroethyl)phenol hydrochloride, with the CAS number 1213413-23-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The unique structural features of this molecule, particularly the presence of a chiral center and a trifluoromethyl group, contribute to its distinct chemical properties and potential therapeutic applications.

The (S)-configuration of the molecule is crucial as it influences the stereochemical interactions with biological targets. Chiral drugs often exhibit different pharmacological profiles depending on their stereochemistry, and the (S)-isomer of this compound has been shown to possess unique interactions with specific enzymes and receptors. This specificity is highly valued in drug design, as it can lead to improved efficacy and reduced side effects compared to racemic mixtures.

The 1-amino-2,2,2-trifluoroethyl side chain is another key feature that contributes to the compound's reactivity and biological activity. The amino group provides a site for hydrogen bonding and can participate in various chemical reactions, while the trifluoromethyl group enhances lipophilicity and metabolic stability. These structural elements make the compound a versatile scaffold for developing novel pharmaceutical agents.

In recent years, there has been growing interest in exploring the pharmacological potential of (S)-2-(1-amino-2,2,2-trifluoroethyl)phenol hydrochloride. Preclinical studies have demonstrated its bioactivity in several disease models, including inflammation and pain management. The compound has shown promising results in modulating inflammatory pathways by interacting with key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that it may serve as a lead compound for developing new anti-inflammatory therapies.

Moreover, the structural analogs of this compound have been extensively studied to optimize its pharmacokinetic properties. By modifying the substituents on the aromatic ring or the amino side chain, researchers have been able to fine-tune its solubility, bioavailability, and target specificity. Such modifications are essential for translating preclinical findings into clinical applications.

The synthesis of (S)-2-(1-amino-2,2,2-trifluoroethyl)phenol hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as asymmetric catalysis have been employed to achieve high enantiomeric purity. The hydrochloride salt form enhances the compound's stability and solubility, making it more suitable for pharmaceutical formulations.

The analytical characterization of this compound is critical for ensuring its quality and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely used to confirm its structure and assess impurities. These analytical methods provide valuable data for understanding its chemical behavior and pharmacological activity.

In conclusion, (S)-2-(1-amino-2,2,2-trifluoroethyl)phenol hydrochloride is a structurally complex and biologically active compound with significant potential in pharmaceutical research. Its unique properties make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new insights into its mechanism of action and pharmacological profile, this compound is poised to play a crucial role in addressing various medical challenges.